2-{[(2-methoxybenzyl)amino]carbonyl}cyclohexanecarboxylic acid

• IUPAC Name: 2-[(2-methoxyphenyl)methylcarbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C16H21NO4/c1-21-14-9-5-2-6-11(14)10-17-15(18)12-7-3-4-8-13(12)16(19)20/h2,5-6,9,12-13H,3-4,7-8,10H2,1H3,(H,17,18)(H,19,20)
• InChI Key: IJVLENARSSQFSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2CCCCC2C(=O)O
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

2-{[(2-methoxybenzyl)amino]carbonyl}cyclohexanecarboxylic acid, also known as MCC-555, is a synthetic compound that has been studied for its potential use in scientific research.

Mechanism of Action

2-{[(2-methoxybenzyl)amino]carbonyl}cyclohexanecarboxylic acid exerts its therapeutic effects through various mechanisms of action, depending on the disease being studied. In cancer research, this compound induces apoptosis by activating the caspase pathway and inhibits angiogenesis by reducing the expression of vascular endothelial growth factor. In diabetes research, this compound improves glucose tolerance and reduces insulin resistance by activating the AMP-activated protein kinase pathway. In Alzheimer's disease research, this compound reduces amyloid beta accumulation by inhibiting the beta-secretase enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the disease being studied. In cancer research, this compound reduces tumor growth and angiogenesis, induces apoptosis, and inhibits metastasis. In diabetes research, this compound improves glucose tolerance, reduces insulin resistance, and improves lipid metabolism. In Alzheimer's disease research, this compound reduces amyloid beta accumulation, improves cognitive function, and reduces neuroinflammation.

Advantages and Limitations for Lab Experiments

2-{[(2-methoxybenzyl)amino]carbonyl}cyclohexanecarboxylic acid has several advantages for lab experiments, including its synthetic accessibility, high purity, and low toxicity. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for research on 2-{[(2-methoxybenzyl)amino]carbonyl}cyclohexanecarboxylic acid, including:
1. Further studies on the mechanism of action of this compound in cancer, diabetes, and Alzheimer's disease.
2. Development of new this compound derivatives with improved solubility and specificity.
3. Studies on the pharmacokinetics and pharmacodynamics of this compound in vivo.
4. Investigation of the potential use of this compound in combination with other therapeutic agents.
5. Exploration of the use of this compound as a diagnostic tool for various diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential use as a therapeutic agent for various diseases. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound could lead to the development of new treatments for cancer, diabetes, and Alzheimer's disease.

Scientific Research Applications

2-{[(2-methoxybenzyl)amino]carbonyl}cyclohexanecarboxylic acid has been studied for its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes research, this compound has been shown to improve glucose tolerance and reduce insulin resistance. In Alzheimer's disease research, this compound has been shown to reduce amyloid beta accumulation and improve cognitive function.